Cas no 10097-07-1 (N,N’-1,4-Phenylenedi-glycine)

• Product Name: N,N’-1,4-Phenylenedi-glycine
• CAS No: 10097-07-1
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 1005163
• PubChem ID: 20314625
• Update Time: 2025-06-13

N,N’-1,4-Phenylenedi-glycine Chemical and Physical Properties

Names and Identifiers

• N,N'-1,4-Phenylenedi-glycine
• N,N'-1,4-Phenylenebis-glycine
• N,N’-1,4-Phenylenedi-glycine
• Glycine, N,N'-1,4-phenylenebis-
• N,N?-1,4-Phenylenedi-glycine
• N,N’-1,4-Phenylenedi
• N,N'-1,4-PHENYLENEDI-GLYCINE,BROWN SOLID
• 2-[4-(carboxymethylamino)anilino]acetic acid
• DTXSID00605034
• N,N inverted exclamation mark -1,4-Phenylenedi-glycine
• AKOS030255555
• 2,2'-(1,4-phenylenebis(azanediyl))diacetic acid
• AEMHLEHHONVKCQ-UHFFFAOYSA-N
• 2,2'-(1,4-Phenylenediazanediyl)diacetic acid
• 10097-07-1
• SCHEMBL5692310

• Inchi： 1S/C10H12N2O4/c13-9(14)5-11-7-1-2-8(4-3-7)12-6-10(15)16/h1-4,11-12H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： AEMHLEHHONVKCQ-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC(=CC=1)NCC(=O)O)=O

Computed Properties

• Exact Mass: 224.08000
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 98.66000
• LogP: 0.82560

Additional information on N,N’-1,4-Phenylenedi-glycine

Professional Introduction to N,N'-1,4-Phenylenedi-glycine (CAS No. 10097-07-1)

N,N'-1,4-Phenylenedi-glycine, with the chemical formula C₈H₁₁NO₂ and CAS number 10097-07-1, is a significant compound in the field of pharmaceutical chemistry and bioconjugation. This dipeptide derivative has garnered considerable attention due to its versatile applications in drug development, molecular recognition, and material science. The compound's unique structural properties, derived from its phenylene bridge and amino acid moieties, make it a valuable building block for designing novel bioactive molecules.

The< strong>N,N'-1,4-Phenylenedi-glycine molecule exhibits a distinct geometry that enhances its solubility and reactivity, making it particularly useful in solution-phase synthesis and solid-state applications. Its aromatic core provides a stable scaffold for further functionalization, while the presence of two amino groups allows for diverse chemical modifications. These characteristics have positioned it as a key intermediate in the synthesis of peptidomimetics and protease inhibitors.

Recent advancements in medicinal chemistry have highlighted the potential of< strong>N,N'-1,4-Phenylenedi-glycine in developing targeted therapies. For instance, studies have demonstrated its role in creating constrained peptides that mimic natural bioactive sequences but exhibit improved pharmacokinetic profiles. The phenylene dipeptide motif has been particularly effective in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader trend of designing molecular entities that combine the precision of natural products with the stability of synthetic scaffolds.

In addition to its pharmaceutical applications, N,N'-1,4-Phenylenedi-glycine has found utility in materials science. Its ability to form stable polymers and hydrogels has been exploited in creating biocompatible coatings for medical implants and drug delivery systems. The compound's compatibility with various polymerization techniques makes it an attractive candidate for developing smart materials that can respond to biological stimuli. Such innovations are crucial for advancing fields like tissue engineering and regenerative medicine.

The synthesis of< strong>N,N'-1,4-Phenylenedi-glycine typically involves the condensation of phenylacetic acid derivatives with glycine derivatives under controlled conditions. Advances in automated synthesis platforms have streamlined the production process, enabling researchers to access large quantities of high-purity material efficiently. This accessibility has facilitated extensive structural-activity relationship (SAR) studies, which are essential for optimizing lead compounds into viable drug candidates.

One notable area where< strong>N,N'-1,4-Phenylenedi-glycine has made a significant impact is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in diseases such as cancer. By incorporating the phenylene dipeptide scaffold into kinase inhibitors, researchers have been able to achieve high selectivity and potency. For example, recent studies have shown that phenylene-based inhibitors can disrupt aberrant signaling cascades without affecting normal cellular processes.

The< strong>CAS No. 10097-07-1 identifier ensures that researchers worldwide can reliably source this compound from trusted suppliers. Regulatory compliance and quality control measures are stringent to guarantee consistency across batches, which is critical for reproducible scientific outcomes. The compound's documentation includes detailed safety data sheets (SDS) and reaction protocols, underscoring its suitability for industrial-scale applications.

The future prospects of< strong>N,N'-1,4-Phenylenedi-glycine are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and artificial intelligence-driven drug discovery. Computational modeling techniques are being employed to predict new derivatives with enhanced properties, further expanding its utility spectrum. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing innovative solutions closer to clinical translation.

In conclusion,< strong>N,N'-1,4-Phenylenedi-glycine represents a cornerstone compound in modern chemistry with far-reaching implications across multiple disciplines. Its unique structural features and functional versatility make it indispensable for researchers striving to push the boundaries of therapeutic innovation. As scientific understanding evolves, it is anticipated that this compound will continue to play a pivotal role in shaping the future of medicine and materials science.